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  4. 1-[1-(4-Fluorophenyl)-2,5-dimethylpyrrol-3-yl]-2-(7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9,11-tetraen-12-ylsulfanyl)ethanone
1-[1-(4-Fluorophenyl)-2,5-dimethylpyrrol-3-yl]-2-(7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9,11-tetraen-12-ylsulfanyl)ethanone 1-[1-(4-Fluorophenyl)-2,5-dimethylpyrrol-3-yl]-2-(7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9,11-tetraen-12-ylsulfanyl)ethanone
Brand Name: Vulcanchem
CAS No.: 315679-34-6
VCID: VC0380447
InChI: InChI=1S/C23H20FN3OS2/c1-13-10-18(14(2)27(13)16-8-6-15(24)7-9-16)19(28)11-29-22-21-17-4-3-5-20(17)30-23(21)26-12-25-22/h6-10,12H,3-5,11H2,1-2H3
SMILES: CC1=CC(=C(N1C2=CC=C(C=C2)F)C)C(=O)CSC3=NC=NC4=C3C5=C(S4)CCC5
Molecular Formula: C23H20FN3OS2
Molecular Weight: 437.6g/mol

1-[1-(4-Fluorophenyl)-2,5-dimethylpyrrol-3-yl]-2-(7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9,11-tetraen-12-ylsulfanyl)ethanone

CAS No.: 315679-34-6

Main Products

VCID: VC0380447

Molecular Formula: C23H20FN3OS2

Molecular Weight: 437.6g/mol

1-[1-(4-Fluorophenyl)-2,5-dimethylpyrrol-3-yl]-2-(7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9,11-tetraen-12-ylsulfanyl)ethanone - 315679-34-6

CAS No. 315679-34-6
Product Name 1-[1-(4-Fluorophenyl)-2,5-dimethylpyrrol-3-yl]-2-(7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9,11-tetraen-12-ylsulfanyl)ethanone
Molecular Formula C23H20FN3OS2
Molecular Weight 437.6g/mol
IUPAC Name 1-[1-(4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]-2-(7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9,11-tetraen-12-ylsulfanyl)ethanone
Standard InChI InChI=1S/C23H20FN3OS2/c1-13-10-18(14(2)27(13)16-8-6-15(24)7-9-16)19(28)11-29-22-21-17-4-3-5-20(17)30-23(21)26-12-25-22/h6-10,12H,3-5,11H2,1-2H3
Standard InChIKey LXXDVDBWAMBUCX-UHFFFAOYSA-N
SMILES CC1=CC(=C(N1C2=CC=C(C=C2)F)C)C(=O)CSC3=NC=NC4=C3C5=C(S4)CCC5
Canonical SMILES CC1=CC(=C(N1C2=CC=C(C=C2)F)C)C(=O)CSC3=NC=NC4=C3C5=C(S4)CCC5
PubChem Compound 1034135
Last Modified Nov 11 2021
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